Cas no 77891-87-3 (Benzoic-carboxy-14Cacid, 4-amino-2-methoxy- (9CI))
77891-87-3 structure
Product Name:Benzoic-carboxy-14Cacid, 4-amino-2-methoxy- (9CI)
CAS No:77891-87-3
MF:C8H9NO3
MW:169.154503583908
CID:550986
PubChem ID:12687019
Update Time:2025-04-19
Benzoic-carboxy-14Cacid, 4-amino-2-methoxy- (9CI) Chemical and Physical Properties
Names and Identifiers
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- Benzoic-carboxy-14Cacid, 4-amino-2-methoxy- (9CI)
- 4-AMINO-2-METHOXYBENZOIC ACID [CARBOXYL-14C]
- 77891-87-3
-
- Inchi: 1S/C8H9NO3/c1-12-7-4-5(9)2-3-6(7)8(10)11/h2-4H,9H2,1H3,(H,10,11)/i8+2
- InChI Key: OLJXRTRRJSMURJ-PPJXEINESA-N
- SMILES: O(C)C1C=C(C=CC=1[14C](=O)O)N
Computed Properties
- Exact Mass: 169.061
- Monoisotopic Mass: 169.061
- Isotope Atom Count: 1
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 72.6A^2
Benzoic-carboxy-14Cacid, 4-amino-2-methoxy- (9CI) Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
77891-87-3 (Benzoic-carboxy-14Cacid, 4-amino-2-methoxy- (9CI)) Related Products
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